![molecular formula C12H13NO6 B1241016 Unii-BB42CM4HU5](/img/structure/B1241016.png)
Unii-BB42CM4HU5
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Overview
Description
Unii-BB42CM4HU5 is a natural product found in Cunninghamella with data available.
Scientific Research Applications
Liquid-Phase Syntheses of Inorganic Nanoparticles
In the realm of chemical research, the development of novel materials like inorganic nanoparticles has significant implications. This includes applications in various industries, notably electronics, where discoveries in semiconducting materials have led to technological advancements (Cushing, Kolesnichenko, & O'Connor, 2004).
Translational Research in Academia
Translating basic scientific research into practical innovations is a critical aspect of academia's contribution to society. Programs like the National Collegiate Inventors and Innovators Alliance support STEM innovation and entrepreneurship, fostering the transition of academic research into beneficial ventures (Giordan, Shartrand, Steig, & Weilerstein, 2011).
Collaborative Environments for Large Scale Environmental Models
The development and use of large scientific applications often require collaboration across geographically dispersed teams. Tools and software frameworks are essential for facilitating remote development and data sharing in such scenarios, as seen in applications like the Unified Air Pollution Model (UNI-DEM) (Şahin, Weihrauch, Dimov, & Alexandrov, 2009).
Dual-Band Front-End Development for Wireless Applications
Research in electronics has led to the development of a dual-band front-end for wireless LAN applications. This technology operates in both the Industrial Scientific and Medical (ISM) band and the Unlicensed National Information Infrastructure (UNII) band, showing the practical application of scientific research in communication technologies (Li, Quintal, & Kenneth, 2004).
The Beauty and Benefits of Science
Scientific research not only delves into the mysteries of the universe but also creates applications and technologies for the benefit of humanity. This theme has been highlighted in various scientific meetings, emphasizing the dual aspects of scientific exploration - beauty in discovery and practical benefits (Press, 2013).
Lab-Scale Intervention in Technology and Science
The integration of technology into everyday life, backed by scientific research, shapes human experiences. Addressing social concerns through the research process itself offers an opportunity to guide technological developments in alignment with societal values (Schuurbiers & Fisher, 2009).
University Nanosat Program
The University Nanosat Program demonstrates the practical application of student-built nanosatellites for various purposes, including scientific research and technology testing. It exemplifies the collaboration between academia and government in scientific ventures (Hunyadi, Ganley, Peffer, & Kumashiro, 2004).
Translational Research and Nursing Science
In healthcare, translational research plays a crucial role in applying findings from basic studies to clinical practice, enhancing the impact of scientific research on health care delivery (Grady, 2010).
Properties
Molecular Formula |
C12H13NO6 |
---|---|
Molecular Weight |
267.23 g/mol |
IUPAC Name |
(3S,10aR)-3,4a-dihydroxy-3,4,10,10a-tetrahydro-2H-pyrano[3,2-b][1,4]benzoxazine-9-carboxylic acid |
InChI |
InChI=1S/C12H13NO6/c14-6-4-12(17)11(18-5-6)13-9-7(10(15)16)2-1-3-8(9)19-12/h1-3,6,11,13-14,17H,4-5H2,(H,15,16)/t6-,11+,12?/m0/s1 |
InChI Key |
SKFNUBZVZUFBSE-JSPAPJHSSA-N |
Isomeric SMILES |
C1[C@@H](CO[C@@H]2C1(OC3=CC=CC(=C3N2)C(=O)O)O)O |
Canonical SMILES |
C1C(COC2C1(OC3=CC=CC(=C3N2)C(=O)O)O)O |
synonyms |
ICM 0201 ICM-0201 ICM0201 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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